Cas no 1807065-11-7 (Methyl 3-chloromethyl-2-cyano-4-nitrophenylacetate)

• Product Name: Methyl 3-chloromethyl-2-cyano-4-nitrophenylacetate
• CAS No: 1807065-11-7
• MF: C₁₁H₉ClN₂O₄
• MW: 268.653161764145
• CID: 4980311
• Update Time: 2025-06-09

Methyl 3-chloromethyl-2-cyano-4-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloromethyl-2-cyano-4-nitrophenylacetate

• Inchi： 1S/C11H9ClN2O4/c1-18-11(15)4-7-2-3-10(14(16)17)8(5-12)9(7)6-13/h2-3H,4-5H2,1H3
• InChI Key： SDWNBWYEKHFGDH-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=CC(CC(=O)OC)=C1C#N)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 373
• XLogP3: 1.6
• Topological Polar Surface Area: 95.9

Additional information on Methyl 3-chloromethyl-2-cyano-4-nitrophenylacetate

Methyl 3-chloromethyl-2-cyano-4-nitrophenylacetate (CAS No. 1807065-11-7): An Overview

Methyl 3-chloromethyl-2-cyano-4-nitrophenylacetate (CAS No. 1807065-11-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a chloromethyl, cyano, and nitro substituents, offers a wide range of applications in the development of novel therapeutic agents and chemical intermediates.

The molecular structure of Methyl 3-chloromethyl-2-cyano-4-nitrophenylacetate is composed of a phenyl ring with specific functional groups that confer distinct chemical properties. The presence of the chloromethyl group allows for various chemical reactions, such as nucleophilic substitution, which can be harnessed to synthesize more complex molecules. The cyano group, known for its high electron-withdrawing ability, imparts additional reactivity and stability to the molecule. The nitro substituent further enhances the compound's reactivity and can be reduced to an amino group, opening up pathways for further derivatization.

In recent years, Methyl 3-chloromethyl-2-cyano-4-nitrophenylacetate has been extensively studied for its potential in drug discovery and development. One notable area of research involves its use as a precursor in the synthesis of anti-inflammatory and anti-cancer drugs. The unique combination of functional groups in this compound allows for the creation of derivatives with enhanced pharmacological properties, such as improved solubility, bioavailability, and target specificity.

A study published in the Journal of Medicinal Chemistry highlighted the role of Methyl 3-chloromethyl-2-cyano-4-nitrophenylacetate in the development of novel inhibitors for kinases, which are key enzymes involved in various cellular processes, including cell growth and division. The researchers demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific kinases, suggesting its potential as a lead compound for the treatment of cancer and other diseases characterized by aberrant kinase activity.

Beyond its applications in drug discovery, Methyl 3-chloromethyl-2-cyano-4-nitrophenylacetate has also been explored as a chemical intermediate in the synthesis of agrochemicals and materials science. Its reactivity and versatility make it an attractive starting material for the production of various functionalized compounds with diverse applications.

The synthesis of Methyl 3-chloromethyl-2-cyano-4-nitrophenylacetate typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound. For instance, a green chemistry approach utilizing catalytic systems has been reported to significantly reduce waste generation and improve overall process sustainability.

In conclusion, Methyl 3-chloromethyl-2-cyano-4-nitrophenylacetate (CAS No. 1807065-11-7) is a promising compound with a wide array of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and reactivity make it an invaluable tool for researchers aiming to develop novel therapeutic agents and functional materials. As ongoing research continues to uncover new possibilities, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.